4-(1,3-Dioxolan-2-yl)benzonitrile
Cat. No. B1362315
Key on ui cas rn:
66739-89-7
M. Wt: 175.18 g/mol
InChI Key: AQXQCWAXQJVTKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07910561B2
Procedure details
To a solution of 4-cyanobenzaldehyde (20.0 g, 152.5 mmol) and ethylene glycol (25.5 mL, 457.5 mmol) in toluene (250 mL) was added p-toluenesulfonic acid (300 mg). The flask was equipped with a Dean-Stark trap and the mixture heated to reflux. After 5 hr the mixture was concentrated. The residue was taken up in ethyl acetate and washed with saturated NaHCO3, water (2×), and brine. The organic layer was dried (MgSO4), filtered, and concentrated to give 4-(1,3-dioxolan-2-yl)benzonitrile as a clear oil which solidified under vacuum: 1H-NMR (500 MHz, CDCl3): δ 7.67 (2H, d, J=8.06 Hz), 7.59 (2H, d, J=8.30 Hz), 5.85 (1H, s), 4.13-4.05 (4H, m).
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[CH:10]=[CH:9][C:6]([CH:7]=[O:8])=[CH:5][CH:4]=1)#[N:2].[CH2:11](O)[CH2:12][OH:13].C1(C)C=CC(S(O)(=O)=O)=CC=1>C1(C)C=CC=CC=1>[O:8]1[CH2:11][CH2:12][O:13][CH:7]1[C:6]1[CH:9]=[CH:10][C:3]([C:1]#[N:2])=[CH:4][CH:5]=1
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Inputs
Step One
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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C(#N)C1=CC=C(C=O)C=C1
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Name
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Quantity
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25.5 mL
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Type
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reactant
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Smiles
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C(CO)O
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Name
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Quantity
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300 mg
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)O)C
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The flask was equipped with a Dean-Stark trap
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture heated to reflux
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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After 5 hr the mixture was concentrated
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Duration
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5 h
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WASH
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Type
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WASH
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Details
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washed with saturated NaHCO3, water (2×), and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O1C(OCC1)C1=CC=C(C#N)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
